![molecular formula C12H26N2Si B574869 Butanenitrile, 4-[(dimethylamino)bis(1-methylethyl)silyl]- CAS No. 163794-91-0](/img/structure/B574869.png)
Butanenitrile, 4-[(dimethylamino)bis(1-methylethyl)silyl]-
Description
Butanenitrile, 4-[(dimethylamino)bis(1-methylethyl)silyl]-, also known as DMABS, is a four-carbon aliphatic nitrile used in a variety of applications. It is a colorless liquid with a sweet odor and a boiling point of 64 °C. DMABS is a versatile compound with a wide range of applications in the synthesis of organic compounds, the manufacture of pharmaceuticals, and the development of new materials.
Scientific Research Applications
Synthesis Applications
Synthesis of Trifluoromethyl Carbinols and Trifluoromethyl-α,β-unsaturated Ketones
- Xu and Dolbier (1998) demonstrated the use of a synthetic building-block replacement for trifluoroacetaldehyde in condensation reactions with ketones, leading to the synthesis of trifluoromethyl carbinols and trifluoromethyl-α,β-unsaturated ketones (Xu & Dolbier, 1998).
Formation of Novel Metal–Organic Coordination Architectures
- Research by Nobakht et al. (2014) involved treatments of flexible ligands with zinc salts, resulting in the formation of novel metal–organic coordination architectures (Nobakht et al., 2014).
Material Science
- Development of New Polyimides for Gas Separation
- Al-Masri et al. (2000) worked on the preparation of aromatic dianhydrides and the resulting polyimides for applications in gas separation (Al-Masri et al., 2000).
Chemistry and Catalysis
- Silylation Reaction of Nitriles Using Bis-hydrosilane
- Corriu et al. (1982) studied the silylation reaction of nitriles using a bis-hydrosilane, leading to a mixture of trans-N,N-disilylated enamines and N,N-disilylated amines (Corriu et al., 1982).
Molecular Structure Analysis
- Analysis of Capto-Dative Substitution on Molecular Deformation
- Parfonry et al. (2010) focused on the molecular structure of various compounds to analyze the effects of capto-dative substitution on molecular deformation (Parfonry et al., 2010).
Pharmaceutical Applications
Identification and UHPLC Determination of Process-related Impurity in Zolmitriptan
- Douša et al. (2012) detected and determined a new impurity in zolmitriptan using UHPLC methods (Douša et al., 2012).
Synthesis of Phthalocyanine Polymers by Microwave Irradiation
- Kaya et al. (2010) synthesized a tetranitrile monomer and prepared a metal-free phthalocyanine polymer by reaction under specific conditions (Kaya et al., 2010).
properties
IUPAC Name |
4-[dimethylamino-di(propan-2-yl)silyl]butanenitrile | |
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InChI |
InChI=1S/C12H26N2Si/c1-11(2)15(12(3)4,14(5)6)10-8-7-9-13/h11-12H,7-8,10H2,1-6H3 | |
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InChI Key |
ZMWNPLZNYQLBOE-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)[Si](CCCC#N)(C(C)C)N(C)C | |
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Molecular Formula |
C12H26N2Si | |
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DSSTOX Substance ID |
DTXSID70889041 | |
Record name | Butanenitrile, 4-[(dimethylamino)bis(1-methylethyl)silyl]- | |
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Molecular Weight |
226.43 g/mol | |
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CAS RN |
163794-91-0 | |
Record name | 4-[(Dimethylamino)bis(1-methylethyl)silyl]butanenitrile | |
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Record name | Butanenitrile, 4-((dimethylamino)bis(1-methylethyl)silyl)- | |
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